Cas no 2309773-48-4 (2-(2,4-dichlorophenoxy)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one)

• Product Name: 2-(2,4-dichlorophenoxy)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one
• CAS No: 2309773-48-4
• MF: C₁₄H₁₄Cl₂N₄O₂
• MW: 341.19256067276
• CID: 5341844
• Update Time: 2025-06-22

2-(2,4-dichlorophenoxy)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((1H-1,2,4-triazol-1-yl)methyl)azetidin-1-yl)-2-(2,4-dichlorophenoxy)ethan-1-one
• 2-(2,4-dichlorophenoxy)-1-[3-(1,2,4-triazol-1-ylmethyl)azetidin-1-yl]ethanone
• 2-(2,4-dichlorophenoxy)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one

• Inchi： 1S/C14H14Cl2N4O2/c15-11-1-2-13(12(16)3-11)22-7-14(21)19-4-10(5-19)6-20-9-17-8-18-20/h1-3,8-10H,4-7H2
• InChI Key： QPAMIPRVAFFDBD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(N1CC(CN2C=NC=N2)C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• XLogP3: 2.4
• Topological Polar Surface Area: 60.2

Additional information on 2-(2,4-dichlorophenoxy)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one

Introduction to 2-(2,4-dichlorophenoxy)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one (CAS No: 2309773-48-4)

2-(2,4-dichlorophenoxy)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2309773-48-4, represents a convergence of multiple chemical moieties that contribute to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a 2,4-dichlorophenoxy group, a methylazetidin-1-yl moiety, and a 1H-1,2,4-triazol-1-yl substituent, each playing a crucial role in determining its reactivity and biological activity.

The 2,4-dichlorophenoxy group is a well-known pharmacophore that is frequently encountered in agrochemicals and pharmaceuticals. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. The dichloro substitution enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. This feature makes the compound an attractive candidate for further exploration in drug design.

Complementing the 2,4-dichlorophenoxy group is the methylazetidin-1-yl moiety. Azetidine derivatives are known for their structural versatility and have been explored in various therapeutic contexts. The incorporation of a methyl group at the azetidine ring introduces additional conformational flexibility, which can influence the compound's binding affinity and selectivity. This structural element is particularly noteworthy in the context of developing novel bioactive molecules.

The most intriguing feature of this compound is the presence of the 1H-1,2,4-triazol-1-yl substituent. Triazoles are heterocyclic compounds that have demonstrated remarkable biological activity across multiple therapeutic categories. Their ability to act as scaffolds for drug development stems from their stability and their capacity to form hydrogen bonds with biological targets. In this compound, the triazole ring is linked to a methylazetidinyl group via an N-methyl connection, creating a complex system that may exhibit unique pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with potential targets. Initial simulations suggest that the 2-(2,4-dichlorophenoxy) group may engage with hydrophobic pockets of enzymes or receptors, while the methylazetidin-1-yl and triazoliumethyl moieties could form critical hydrogen bonds or salt bridges. These interactions are pivotal for determining the compound's efficacy and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional organic synthesis techniques have been employed to construct the triazole ring and attach it to the azetidine scaffold. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization of the aromatic and heterocyclic components. The synthetic route involves multi-step reactions, including condensation reactions, cyclization processes, and nucleophilic substitutions.

In terms of pharmacological potential, this compound has been investigated for its possible role as an antimicrobial agent. The combination of the triazole moiety with other pharmacophores has shown promise in overcoming microbial resistance mechanisms. Preliminary studies indicate that derivatives of this structure may disrupt essential bacterial processes such as DNA replication or metabolic pathways. Furthermore, its structural features make it a candidate for developing antiviral or anti-inflammatory agents.

The role of computational modeling in optimizing this compound cannot be overstated. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can fine-tune its structure to enhance its pharmacokinetic properties. For instance, modifications can be made to improve solubility or reduce metabolic degradation. These computational approaches are accelerating the drug discovery process by allowing virtual screening of thousands of analogs before experimental synthesis.

Ethical considerations are also paramount when developing new pharmaceutical candidates like this one. Ensuring that synthetic pathways are sustainable and environmentally friendly is a growing priority in medicinal chemistry. Green chemistry principles have been integrated into some synthetic strategies to minimize waste and hazardous byproducts while maintaining high yields.

The future directions for research on this compound include exploring its mechanism of action in greater detail through biochemical assays and cell-based assays. Understanding how it interacts with biological systems at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, exploring its derivatives may uncover more potent or selective analogs with improved pharmacological profiles.

In conclusion,2-(2,4-dichlorophenoxy)-1-{3-(1H-1,2,4-triazol-1-yl)methylazetidin-1-yl}ethan-1-one (CAS No: 2309773-48-4) represents a promising entity in pharmaceutical research due to its intricate structure and multifaceted functional groups. Its potential applications span multiple therapeutic areas, particularly antimicrobial therapy, making it a valuable subject for further investigation.